Cas no 1821828-14-1 (methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate)

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate structure
1821828-14-1 structure
Product Name:methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
CAS No:1821828-14-1
MF:C8H11N3O2
MW:181.191841363907
CID:5292068
Update Time:2023-11-20

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (S)-2-amino-3-(pyrimidin-5-yl)propanoate
    • methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
    • 5-Pyrimidinepropanoic acid, α-amino-, methyl ester, (αS)-
    • methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
    • Inchi: 1S/C8H11N3O2/c1-13-8(12)7(9)2-6-3-10-5-11-4-6/h3-5,7H,2,9H2,1H3/t7-/m0/s1
    • InChI Key: PAEQNJZEZLYNSO-ZETCQYMHSA-N
    • SMILES: O(C)C([C@H](CC1=CN=CN=C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • XLogP3: -0.5
  • Topological Polar Surface Area: 78.1

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate Pricemore >>

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